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Introduction
Paclobutrazol (PBZ) is a plant growth regulator that belongs to the triazole family.[1][2] It is

primarily utilized in arboriculture and forestry to manage the size of mature trees, thereby

reducing the need for pruning and enhancing tree vigor under certain stress conditions.[1] The

principal mechanism of action of paclobutrazol is the inhibition of gibberellin biosynthesis,

which leads to a reduction in cell elongation and internodal growth.[1][2] Trunk injection is a

targeted delivery method that introduces paclobutrazol directly into the tree's vascular system,

ensuring efficient translocation to the growing points while minimizing environmental exposure.

[1]

Beyond growth regulation, paclobutrazol application has been associated with other

physiological responses in trees. These include increased chlorophyll content, leading to darker

green leaves, enhanced fine root density, and improved resistance to environmental stresses

such as drought.[2][3] The energy redirected from shoot growth is often reallocated to functions

like root development and the synthesis of defense-related compounds.[1]

These application notes and protocols provide a comprehensive guide for the use of

paclobutrazol via trunk injection in mature trees for research and developmental purposes.

Mechanism of Action
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Paclobutrazol's primary mode of action is the inhibition of cytochrome P450 monooxygenases,

which are essential enzymes in the gibberellin biosynthesis pathway.[1] Specifically, it blocks

the oxidation of ent-kaurene to ent-kaurenoic acid, a critical step in the formation of active

gibberellins.[1] This reduction in gibberellins leads to decreased cell elongation and,

consequently, reduced vegetative growth.[2] Additionally, paclobutrazol has been observed to

influence other hormonal pathways, such as increasing abscisic acid levels, which can

contribute to improved drought tolerance by inducing stomatal closure.[1]
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Paclobutrazol's signaling pathway.

Quantitative Data Summary
The following tables summarize quantitative data from various studies on the application of

paclobutrazol via trunk injection and other methods.

Table 1: Paclobutrazol Dosage and Application Rates
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Tree Species
Application
Method

Dosage
Observed
Effect

Reference

Silver Maple Trunk Injection 4 g/L and 20 g/L

Significant

reduction in

sprout growth.

[1][4]

Yellow Poplar Trunk Injection
40 ml of Clipper

20 UL

Significantly

greater volume

of discolored

wood compared

to water

injection.

[1][5]

Sapling Trees

(various)
Trunk Injection

5 mg to 40 mg

per tree

Growth

controlled for at

least 2 months.

[6]

Apple Trunk Injection
500 µg of ¹⁴C-

paclobutrazol

23% of ¹⁴C-

activity

translocated to

apical shoots

after 27 days.

[1][6]

Pin Oak
Basal Soil

Injection

2 g a.i. per inch

dbh

64% increase in

fine root density

in the upper 5 cm

of soil.

[1][7]

Litchi
Trunk Soil Line

Pore

3.0-4.0 g per m

canopy diameter

Reduced tree

size and

increased

number of fruits

per tree.

[8]

Table 2: Effects of Paclobutrazol on Tree Physiology and Morphology
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Tree Species
Parameter
Measured

Treatment Result Reference

Apple Metabolism

Trunk injection of

¹⁴C-

paclobutrazol

Over 85% of ¹⁴C-

activity in shoot

tissue was

unmetabolized

Paclobutrazol.

[1][6]

Honeylocust &

Callery Pear

SPAD

Chlorophyll Index
Soil drench

Increased SPAD

chlorophyll index

in both species.

[3]

Callery Pear Leaf Size Soil drench
Reduced leaf

size.
[3]

Sweetgum &

Cherrybark Oak

Tree Height &

DBH

Soil drench or

injection

Significant

reduction in tree

height (74% in

sweetgum, 34%

in cherrybark

oak) and DBH

(76% in

sweetgum, 45%

in cherrybark

oak) over 8

years.

[9]

Yellow Poplar
Wood

Discoloration
Trunk Injection

Substantially

more discolored

wood volume

compared to

water-injected

controls at 4 and

12 months.

[5]

Experimental Protocols
Protocol for Paclobutrazol Trunk Injection
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This protocol outlines the general procedure for applying paclobutrazol to mature trees via

trunk injection.

Materials:

Paclobutrazol formulation suitable for trunk injection (e.g., Clipper 20 UL)

Pressurized trunk injection system (e.g., Arborchem Six Point injector)

Electric drill with appropriate size drill bit (e.g., 5.95 mm or 15/64 in)[5][10]

Measuring tape (for DBH measurement)

Personal Protective Equipment (PPE): safety glasses, gloves

Wound sealant (optional, to be used according to product label)

Procedure:

Tree Selection and Measurement:

Select healthy, mature trees for treatment.

Measure the tree's diameter at breast height (DBH) in centimeters or inches.[1]

Dosage Calculation:

Calculate the total volume of paclobutrazol solution required based on the tree's DBH

and the product label's recommendations.

An example formula used for silver maples is: Volume per tree (mL) = (dbh)² X 0.492.[4]

Injection Site Selection and Preparation:

Select injection sites on the main trunk, typically below the main branches, for instance, 60

cm above the ground line.[5][10]

Space injection sites evenly around the trunk's circumference, approximately 15-20 cm

apart.[1][5][10]
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Drill holes to a depth of 2.5 to 7.6 cm.[1][5][10] The holes should be angled slightly

downward (approximately 45 degrees) to aid uptake and prevent leakage.[1][5][10]

Injection Procedure:

Insert the injection probes into the drilled holes, ensuring a tight seal to prevent leakage.[1]

Apply the paclobutrazol solution at a controlled pressure (e.g., 60 psi).[1][5][10]

Monitor the uptake of the solution. The time for uptake can range from a few seconds to

several minutes.[5][10]

Once the calculated dose has been delivered, release the pressure and remove the

injection probes.

Post-Injection Monitoring:

Monitor the injection sites for any signs of excessive weeping or phytotoxicity.[5]

If a wound sealant is used, apply it according to the manufacturer's instructions.
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Experimental workflow for trunk injection.
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Protocol for Assessing Translocation and Metabolism of
¹⁴C-Paclobutrazol
This protocol is designed for laboratory or controlled environment studies to trace the

movement and breakdown of paclobutrazol within a tree.

Materials:

¹⁴C-labeled paclobutrazol

Young, potted trees

Injection equipment suitable for small stems

Liquid scintillation counter

Chromatography equipment (e.g., TLC or HPLC)

Plant tissue sectioning and grinding tools

Appropriate solvents for extraction

Procedure:

Injection:

Inject a known amount and activity (e.g., 500 µg) of ¹⁴C-paclobutrazol into the trunk of the

potted trees.[1][6]

Harvesting:

Harvest trees at predetermined time points (e.g., immediately after injection and 27 days

post-injection) to assess translocation over time.[1][6]

Dissection and Sample Preparation:

Dissect the harvested trees into various parts: roots, xylem and phloem near the injection

site, upper stem xylem and phloem, and shoots.[1][6]
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Dry and weigh each tissue sample.

Quantification of ¹⁴C-Activity:

Combust a subsample of each tissue and quantify the ¹⁴C-activity using a liquid

scintillation counter to determine the amount of paclobutrazol and its metabolites in each

plant part.[1]

Metabolism Analysis:

Extract the radioactive compounds from the remaining tissue samples using appropriate

solvents.

Analyze the extracts using chromatography to separate the parent ¹⁴C-paclobutrazol
from its metabolites.[1][6]

Quantify the radioactivity of the parent compound and each metabolite to determine the

percentage of metabolized versus non-metabolized paclobutrazol.[6]

Protocol for Evaluating Effects on Shoot Growth and
Leaf Morphology
This protocol describes methods to quantify the impact of paclobutrazol on the vegetative

growth of mature trees.

Materials:

Pole pruner

Calipers or ruler

Leaf area meter

Drying oven

Analytical balance

Procedure:
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Shoot Growth Measurement:

At the end of the growing season, collect representative shoots from both treated and

control trees.

Measure the length of the current season's growth by identifying the terminal bud scale

scar from the previous year.[3]

For studies on sprout control, measure the length of all new sprouts in a defined area of

the tree canopy.[4]

Leaf Size and Specific Leaf Mass:

Collect a random sample of fully expanded leaves (e.g., 20 leaves) from each tree.[3]

Measure the total leaf area of the sample using a leaf area meter.[3]

Calculate the average leaf size by dividing the total leaf area by the number of leaves.[3]

Dry the leaf sample in an oven until a constant weight is achieved.

Calculate the specific leaf mass by dividing the total dry weight by the total leaf area.[3]

Concluding Remarks
Trunk injection of paclobutrazol is an effective method for managing the growth of mature

trees and can induce other beneficial physiological responses. The protocols and data

presented here provide a foundation for researchers and professionals to design and

implement robust studies and application programs. It is imperative to always adhere to the

specific instructions on the product label and to consider the species, age, and health of the

tree when determining appropriate dosages and application techniques. Further research can

help to optimize protocols for a wider range of species and environmental conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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